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Compound of Interest

Compound Name:
4-Formyl-2-methoxyphenyl 4-

methylbenzoate

CAS No.: 429621-85-2

Cat. No.: B1298190

Get Quote

An In-depth Technical Guide to the Potential Research Applications of 4-Formyl-2-
methoxyphenyl 4-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Formyl-2-methoxyphenyl 4-methylbenzoate is an aromatic compound characterized by a

vanillin core structure functionalized with a 4-methylbenzoate group. While direct and extensive

research on this specific molecule is nascent, its structural components suggest a rich

landscape for potential therapeutic and industrial applications. This guide will provide a

comprehensive overview of the molecule's chemical properties and delve into promising

research avenues, complete with detailed experimental protocols. The hypotheses presented

herein are grounded in the well-documented bioactivities of its constituent moieties: the vanillin-

derived ring and the benzoate ester.
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The vanillin scaffold, a phenolic aldehyde, is a well-known privileged structure in medicinal

chemistry, with its derivatives exhibiting a wide range of biological activities including

antimicrobial, anti-inflammatory, antioxidant, and anticancer effects.[1][2][3] The aldehyde,

hydroxyl, and ether groups on the vanillin ring are pivotal to its reactivity and biological

functions, offering sites for modification to enhance therapeutic potential.[1][4] Similarly,

aromatic aldehydes and benzoates are integral to the synthesis of numerous pharmaceuticals

and other high-value materials.[5][6][7]

This document serves as a technical resource for researchers and drug development

professionals, aiming to catalyze the exploration of 4-Formyl-2-methoxyphenyl 4-
methylbenzoate as a novel candidate in various fields of study.

Chemical Properties and Synthesis
Property Value

Molecular Formula C16H14O4

Molecular Weight 270.28 g/mol

CAS Number 175883-33-9

Appearance White to off-white crystalline powder

Solubility

Soluble in organic solvents such as DMSO,

methanol, and ethyl acetate. Insoluble in water.

[8]

Structure

A general synthesis route for 4-Formyl-2-methoxyphenyl 4-methylbenzoate involves the

esterification of vanillin with 4-methylbenzoyl chloride in the presence of a base catalyst.

Potential Research Applications
The unique combination of a vanillin core and a 4-methylbenzoate tail in 4-Formyl-2-
methoxyphenyl 4-methylbenzoate opens up several plausible avenues for research.

Antimicrobial Agent
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Vanillin and its derivatives are known to possess significant antimicrobial properties, acting

against a spectrum of bacteria and fungi.[3][9] The antimicrobial action is often attributed to the

aldehyde group and the phenolic nature of the vanillin core, which can interfere with cell

membrane integrity and essential enzyme functions.[9]

Hypothesis: 4-Formyl-2-methoxyphenyl 4-methylbenzoate may exhibit broad-spectrum

antimicrobial activity.

Experimental Workflow: Antimicrobial Susceptibility Testing
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Caption: Potential inhibition of the NF-κB inflammatory pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.mdpi.com/1661-3821/4/4/30
https://pmc.ncbi.nlm.nih.gov/articles/PMC7227905/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7227905/
https://www.benchchem.com/product/b1298190/docs?utm_src=pdf-body#4-formyl-2-methoxyphenyl-4-methylbenzoate-potential-research-applications
https://www.benchchem.com/product/b1298190/docs?utm_src=pdf-body-img#4-formyl-2-methoxyphenyl-4-methylbenzoate-potential-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: In Vitro Anti-inflammatory Assay

Cell Line: Use a murine macrophage cell line such as RAW 264.7.

Cell Culture: Culture the cells in DMEM supplemented with 10% fetal bovine serum and 1%

penicillin-streptomycin.

Treatment: Seed the cells in a 96-well plate and treat with various concentrations of 4-
Formyl-2-methoxyphenyl 4-methylbenzoate for 1 hour.

Stimulation: Induce inflammation by adding lipopolysaccharide (LPS) to the wells and

incubate for 24 hours.

Nitric Oxide (NO) Assay: Measure the production of nitric oxide, a key inflammatory

mediator, in the cell culture supernatant using the Griess reagent.

Cytokine Analysis: Quantify the levels of pro-inflammatory cytokines such as TNF-α and IL-6

in the supernatant using ELISA kits.

Cell Viability: Perform an MTT assay to ensure that the observed effects are not due to

cytotoxicity.

Anticancer Agent
The anticancer potential of vanillin and its derivatives has been documented against various

cancer cell lines. [3]The proposed mechanisms often involve the induction of apoptosis and

inhibition of cell proliferation.

Hypothesis: 4-Formyl-2-methoxyphenyl 4-methylbenzoate may exhibit cytotoxic effects on

cancer cells.

Experimental Workflow: In Vitro Cytotoxicity Assessment

Caption: Workflow for assessing in vitro cytotoxicity.

Protocol: MTT Assay for Cell Viability
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Cell Lines: A panel of human cancer cell lines (e.g., MCF-7 for breast cancer, HeLa for

cervical cancer) and a non-cancerous control cell line (e.g., Vero) should be used. [10]2. Cell

Seeding: Seed the cells in 96-well plates at an appropriate density and allow them to adhere

overnight.

Treatment: Replace the medium with fresh medium containing serial dilutions of 4-Formyl-2-
methoxyphenyl 4-methylbenzoate and incubate for 24, 48, and 72 hours.

MTT Addition: Add MTT solution to each well and incubate for 4 hours to allow the formation

of formazan crystals.

Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

IC50 Calculation: Calculate the half-maximal inhibitory concentration (IC50) value, which

represents the concentration of the compound required to inhibit 50% of cell growth.

Future Directions and Conclusion
The exploration of 4-Formyl-2-methoxyphenyl 4-methylbenzoate presents a compelling

opportunity for the discovery of novel bioactive compounds. The preliminary hypotheses, based

on its structural similarity to well-characterized molecules, suggest its potential as an

antimicrobial, anti-inflammatory, and anticancer agent. The experimental protocols detailed in

this guide provide a robust framework for the initial screening and validation of these potential

applications. Further research could also explore its potential as an antioxidant, given the

known antioxidant properties of vanillin. [2]Advanced studies could focus on elucidating the

precise mechanisms of action, structure-activity relationships, and in vivo efficacy and safety

profiles. As a commercially available research chemical, 4-Formyl-2-methoxyphenyl 4-
methylbenzoate is a readily accessible starting point for innovative research in drug discovery

and development. [11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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